Cas no 91453-04-2 (2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI))

2-Propenoic-3-d acid, 3-(phenyl-d5)- (9CI) is a deuterated derivative of acrylic acid, where the phenyl ring is fully deuterated (d5) and the alpha-hydrogen is replaced with deuterium. This compound is primarily utilized in research and pharmaceutical applications as a stable isotope-labeled analog for mechanistic studies, metabolic tracing, and NMR spectroscopy. The incorporation of deuterium enhances molecular stability and reduces metabolic degradation, making it valuable for investigating reaction pathways and pharmacokinetics. Its precise labeling ensures minimal interference in spectroscopic analyses, providing clear data interpretation. This product is suited for advanced chemical synthesis and isotopic labeling studies where high purity and isotopic enrichment are critical.
2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) structure
91453-04-2 structure
Product name:2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI)
CAS No:91453-04-2
MF:C9H8O2
MW:154.195592880249
CID:799772
PubChem ID:16213747

2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI)
    • Trans-Cinnamic-Beta 2 3 4 5 6-D6 Acid
    • Inchi: 1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/i1D,2D,3D,4D,5D,6D
    • InChI Key: WBYWAXJHAXSJNI-MZWXYZOWSA-N
    • SMILES: C([2H])(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=CC(=O)O

Computed Properties

  • Exact Mass: 154.090089969g/mol
  • Monoisotopic Mass: 154.090089969g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 37.3Ų
  • Surface Charge: 0

Experimental Properties

  • Color/Form: solid
  • Melting Point: 132-135 °C(lit.)
  • Boiling Point: 300 °C(lit.)
  • PSA: 37.30000
  • LogP: 1.78440

2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) Security Information

  • WGK Germany:1
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-253728-250mg
trans-Cinnamic acid-β,2,3,4,5,6-d6,
91453-04-2
250mg
¥865.00 2023-09-05
1PlusChem
1P00H1CM-5mg
TRANS-CINNAMIC-BETA 2 3 4 5 6-D6 ACID
91453-04-2 99%
5mg
$78.00 2024-04-20
1PlusChem
1P00H1CM-10mg
TRANS-CINNAMIC-BETA 2 3 4 5 6-D6 ACID
91453-04-2 99%
10mg
$102.00 2024-04-20
SHENG KE LU SI SHENG WU JI SHU
sc-253728-250 mg
trans-Cinnamic acid-β,2,3,4,5,6-d6,
91453-04-2
250MG
¥865.00 2023-07-10
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
513962-250MG
2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI)
91453-04-2
250mg
¥1260.54 2023-12-05
1PlusChem
1P00H1CM-25mg
TRANS-CINNAMIC-BETA 2 3 4 5 6-D6 ACID
91453-04-2 99%
25mg
$169.00 2024-04-20
Key Organics Ltd
MS-22873-10mg
Cinnamic acid-d6
91453-04-2 >97%
10mg
£131.01 2025-02-09

2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) Production Method

Production Method 1

Reaction Conditions
Reference
The metabolism of cinnamic acid by healthy and phenylketonuric adults: a kinetic study
Hoskins, John A.; et al, Biomedical Mass Spectrometry, 1984, 11(6), 296-300

2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) Preparation Products

Additional information on 2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI)

Comprehensive Analysis of 2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) (CAS No. 91453-04-2)

In the realm of deuterated organic compounds, 2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) (CAS No. 91453-04-2) stands out as a specialized chemical with significant applications in pharmaceuticals, materials science, and analytical chemistry. This deuterated derivative of acrylic acid, featuring a phenyl-d5 group, is increasingly sought after for its unique isotopic properties, which enhance stability and reduce metabolic degradation in drug development. Researchers and industries are focusing on deuterated compounds due to their potential to improve drug efficacy and prolong half-life, a trend aligned with the growing demand for precision medicine.

The compound's CAS No. 91453-04-2 serves as a critical identifier in chemical databases, ensuring accurate sourcing and regulatory compliance. Its systematic name, 2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI), reflects its structural nuances, including the deuterium substitution at the 3-position and the fully deuterated phenyl ring. Such details are vital for scientists working on isotope labeling or NMR spectroscopy, where signal clarity and molecular tracking are paramount. Recent advancements in deuterium chemistry have spurred interest in this compound, particularly for optimizing pharmacokinetics in therapeutic agents.

From an industrial perspective, 2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) is pivotal in synthesizing high-performance polymers and coatings. Its deuterated structure imparts enhanced thermal and chemical resistance, making it valuable for applications in electronic materials and renewable energy technologies. As sustainability becomes a global priority, the role of deuterated monomers in reducing material waste and improving energy efficiency is gaining traction. This aligns with searches for "green chemistry solutions" and "deuterated monomers for advanced materials," highlighting its relevance in contemporary research.

Analytical chemists leverage this compound for mass spectrometry and isotopic tracing, where its predictable fragmentation patterns and low background interference are advantageous. The rise of AI-driven drug discovery has further amplified demand for well-characterized deuterated standards like CAS No. 91453-04-2, as machine learning models require precise data inputs. Frequently searched terms such as "deuterated acrylic acid derivatives" and "applications of phenyl-d5 compounds" underscore its interdisciplinary importance.

Quality control and synthesis protocols for 2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) are rigorously documented to meet the standards of Good Manufacturing Practice (GMP). Its handling requires expertise in deuterium-enriched synthesis, a niche yet expanding field. As the pharmaceutical industry explores "deuterated drugs FDA approval" and "isotope effects in medicinal chemistry," this compound's profile continues to rise. Future research may explore its utility in proteomics and bioconjugation, areas where deuterium's minimal steric impact offers distinct advantages.

In summary, CAS No. 91453-04-2 represents a convergence of innovation in chemistry and applied sciences. Its versatility across drug development, advanced materials, and analytical methodologies positions it as a cornerstone in modern scientific endeavors. By addressing trending queries like "benefits of deuterium in pharmaceuticals" and "sustainable deuterated chemicals," this overview bridges technical depth with real-world relevance, catering to both academic and industrial audiences.

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